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Executive Summary
(1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride is a key heterocyclic building block,

frequently employed in medicinal chemistry and drug development, particularly in the synthesis

of histamine receptor antagonists and other pharmacologically active compounds. Its structural

features, comprising a methylated imidazole ring and a primary amine, make it a versatile

synthon. However, its hydrochloride salt form imparts properties, such as potential

hygroscopicity and specific solubility profiles, that necessitate rigorous handling and storage

protocols to ensure its integrity, stability, and the reproducibility of experimental outcomes.

This document provides a comprehensive guide to the safe and effective handling, storage,

and utilization of (1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride in a laboratory

setting. Adherence to these protocols is critical for maintaining reagent quality and ensuring

personnel safety.

Chemical & Physical Properties
A thorough understanding of the compound's properties is foundational to its proper use. The

data below has been consolidated for quick reference.
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Property Value Source(s)

Chemical Name
(1-Methyl-1H-imidazol-4-

yl)methanamine hydrochloride
[1]

Synonyms
1-(1-Methyl-1H-imidazol-4-

yl)methanamine HCl
N/A

CAS Number 1394838-42-6 [1]

Molecular Formula C₅H₁₀ClN₃ [1]

Molecular Weight 147.61 g/mol [1]

Appearance
Solid / Viscous Liquid (Varies

by supplier)
[2]

Storage Temperature 2-8°C, Inert atmosphere [1][3]

Hygroscopicity Suspected to be hygroscopic [4]

Safety & Hazard Identification
As a hydrochloride salt of a primary amine, this compound requires careful handling to avoid

exposure. The primary hazards are associated with its corrosive nature.

GHS Hazard Statements (based on related compounds):

H302: Harmful if swallowed.[5][6]

H314 / H315: Causes severe skin burns and eye damage / Causes skin irritation.[5][7]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate exposure risks.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

full-face shield (EN 166

compliant).

Protects against splashes and

airborne dust which can cause

serious eye damage.[6][7]

Hand Protection
Impervious gloves (e.g., Nitrile

rubber).

Prevents skin contact, which

can cause irritation or chemical

burns.[7]

Body Protection Laboratory coat.
Protects skin and clothing from

accidental spills.[6]

Respiratory

Required when dusts are

generated. Use a

NIOSH/MSHA approved

respirator.

Prevents inhalation of the

powder, which can cause

respiratory tract irritation.[6]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[2][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician

immediately.[2]

Protocols for Handling & Use
The integrity of (1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride is contingent upon

meticulous handling, particularly given its potential to absorb atmospheric moisture.
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Receiving and Initial Storage

Receive Shipment

Inspect Container Integrity
(Seals, No Damage)

Log into Inventory System
(Date, Lot #, Initials)

If OK

Transfer to Designated Storage

Store at 2-8°C
(Tightly Closed)

Store Under Inert Atmosphere
(e.g., Argon or Nitrogen)

For Long-Term Storage

Store in Desiccator

For Hygroscopic Protection

Click to download full resolution via product page

Caption: Workflow for receiving and initial storage.

Protocol for Weighing and Dispensing
Amine salts are often hygroscopic, meaning they readily absorb moisture from the air.[4] This

can lead to inaccurate measurements and introduce water into sensitive reactions.

Causality: Weighing the compound in an open environment can lead to rapid water uptake,

artificially inflating the mass and compromising the stoichiometry of subsequent reactions.
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Step-by-Step Protocol:

Preparation: Bring the sealed container of (1-Methyl-1H-imidazol-4-yl)methanamine
hydrochloride to room temperature inside a desiccator before opening. This prevents

condensation of atmospheric moisture onto the cold solid.

Inert Environment: If possible, perform all manipulations within a glovebox or glove bag

under an inert atmosphere (e.g., nitrogen or argon).[8] This provides the best protection

against moisture.

Rapid Weighing: If a glovebox is unavailable, weigh the compound quickly on an analytical

balance. Have all necessary tools (spatulas, weigh boats) ready to minimize the container's

open time.

Resealing: Immediately and tightly reseal the main container after dispensing. Purge the

headspace with an inert gas before sealing for long-term storage.

Documentation: Record the weighed amount and the date in your laboratory notebook.

Protocol for Solution Preparation
Solubility Profile (Qualitative): This compound is expected to be soluble in water and polar

organic solvents like methanol and DMSO.[6] Experimental verification is always

recommended.

Step-by-Step Protocol:

Solvent Selection: Choose a dry (anhydrous) solvent appropriate for your reaction. Ensure

the solvent is compatible with the compound and downstream applications.

Vessel Preparation: Use a clean, dry flask, preferably oven or flame-dried and cooled under

an inert atmosphere.

Addition: Add the weighed (1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride to the

flask.

Solvent Transfer: Using a syringe or cannula, add the desired volume of anhydrous solvent

to the flask.
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Dissolution: Agitate the mixture using a magnetic stirrer. Gentle warming may be applied if

necessary, but monitor for any signs of degradation. The solution should be clear and

colorless.

Storage of Solution: If the solution is to be stored, keep it in a tightly sealed container with an

inert atmosphere headspace. Note that aqueous solutions of hygroscopic salts can still

attract water from the atmosphere if not sealed properly.[9]

Protocols for Storage
Proper storage is paramount for maintaining the long-term viability of the reagent.

Short-Term Storage (In-Use): Keep the container tightly sealed and stored in a desiccator to

protect from moisture.[4]

Long-Term Storage: For optimal stability, store the compound at 2-8°C under an inert

atmosphere (nitrogen or argon).[1] The container must be tightly closed.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and acid chlorides.

[2]

Spill & Waste Management
Spill Response Protocol
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Spill Occurs

Assess Spill Size & Risk
(Ensure Proper PPE)

Small Spill?

Large Spill

No

Contain Spill
(Use inert absorbent material)

Yes

Evacuate Area
Alert Safety Officer

Collect Material
(Use non-sparking tools)

Place in Closed Container
for Disposal

Clean Area with Soap & Water

Dispose of as Hazardous Waste
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Caption: Decision tree for spill response.

Procedure for Small Spills:
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Ensure adequate ventilation and wear appropriate PPE.[6]

Avoid generating dust.[7]

Take up the material with a dry, inert absorbent (e.g., sand, vermiculite).

Collect and place it in a suitable, closed container for disposal.[2]

Clean the affected area thoroughly.

Waste Disposal
Dispose of unused material and contaminated waste in accordance with local, state, and

federal regulations. The material should be treated as hazardous chemical waste.[2] Do not

allow the product to enter drains.

Application Note: Utility in Medicinal Chemistry
(1-Methyl-1H-imidazol-4-yl)methanamine serves as a crucial structural motif in the design of

various therapeutic agents. Its imidazole core is a well-known bioisostere for other functional

groups and can participate in key hydrogen bonding interactions with biological targets. The

primary amine provides a reactive handle for further synthetic elaboration, allowing for the

construction of diverse chemical libraries. For instance, related imidazole compounds have

been synthesized and evaluated as inhibitors of enzymes like heme oxygenase, demonstrating

the therapeutic potential of this scaffold.[10] Its application is central to building complex

molecules for structure-activity relationship (SAR) studies in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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